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Compound of Interest

Bis(4-Methyl-2-pentyl) Phthalate-
a4

Cat. No.: B569739

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(4-methyl-2-pentyl) phthalate is a diester of phthalic acid. The deuterated form, Bis(4-
Methyl-2-pentyl) Phthalate-d4, serves as an internal standard for the quantification of bis(4-
methyl-2-pentyl) phthalate in various matrices. Its use is critical in analytical chemistry,
particularly in chromatography-mass spectrometry techniques, to correct for analyte losses
during sample preparation and instrumental analysis. This certified reference material (CRM)
ensures the accuracy and reliability of these quantitative methods.

Physicochemical Properties

The fundamental properties of Bis(4-Methyl-2-pentyl) Phthalate-d4 are essential for its
application as a certified reference material. These properties are summarized in the table
below.
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Property Value Reference
CAS Number 1398066-13-1 [1]
Molecular Formula C20H26D404

Molecular Weight 338.47 g/mol

Appearance Solid

Storage Temperature -20°C

Quantitative Data

Certified reference materials are accompanied by a Certificate of Analysis that provides crucial
guantitative data regarding their purity, concentration, and isotopic enrichment. While specific
values are lot-dependent, the following table illustrates the typical data provided for Bis(4-
Methyl-2-pentyl) Phthalate-d4.

Parameter Specification

Chemical Purity (as non-deuterated) >98%

Deuterium Incorporation >99 atom % D

Certified Concentration 100 pg/mL in Methanol (example)
Expanded Uncertainty (k=2) = 5 pg/mL (example)

Isotopic Distribution do < 0.5%, d1 < 1%, d2 < 5%, d3 < 15%

Experimental Protocols

The primary application of Bis(4-Methyl-2-pentyl) Phthalate-d4 is as an internal standard in
guantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

General Workflow for Sample Analysis

The following diagram illustrates a typical workflow for the quantification of phthalates in a
sample matrix using a deuterated internal standard.
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Caption: General workflow for quantitative analysis using an internal standard.
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Detailed GC-MS Protocol for Phthalate Analysis

This protocol is a representative method for the analysis of phthalates in a given matrix.

1. Sample Preparation:

e Accurately weigh 1 gram of the homogenized sample into a glass centrifuge tube.

o Spike the sample with a known amount of Bis(4-Methyl-2-pentyl) Phthalate-d4 solution.
e Add 5 mL of hexane and vortex for 1 minute.

e Centrifuge at 3000 rpm for 5 minutes.

o Carefully transfer the hexane layer to a clean glass tube.

o Repeat the extraction twice more with 5 mL of hexane each time.

o Combine the hexane extracts and concentrate to approximately 0.5 mL under a gentle
stream of nitrogen.

o Reconstitute the sample to a final volume of 1 mL with hexane.

2. GC-MS Instrumental Conditions:
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Parameter

Value

Gas Chromatograph

Agilent 7890B or equivalent

DB-5ms (30 m x 0.25 mm, 0.25 pm) or

Column

equivalent
Injector Temperature 280°C
Injection Mode Splitless
Injection Volume 1puL

Oven Program

Initial 60°C for 1 min, ramp to 220°C at
20°C/min, then to 300°C at 10°C/min, hold for 5

min

Carrier Gas

Helium at a constant flow of 1.2 mL/min

Mass Spectrometer

Agilent 5977A or equivalent

lonization Mode

Electron lonization (El) at 70 eV

Source Temperature

230°C

Quadrupole Temperature

150°C

Acquisition Mode

Selected lon Monitoring (SIM)

Monitored lons

m/z 149, 167, 279 for native phthalates; specific
ions for d4-standard

Signaling Pathways and Logical Relationships

The primary role of Bis(4-Methyl-2-pentyl) Phthalate-d4 is not to investigate biological
signaling pathways directly, but to ensure the accuracy of measurements of its non-deuterated
counterpart, which may be the subject of such investigations. The logical relationship in its use
is based on the principle of isotope dilution mass spectrometry.
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Caption: Logical relationship in isotope dilution mass spectrometry.

This diagram illustrates that by adding a known amount of the deuterated standard to a sample
containing an unknown amount of the analyte, and assuming that both compounds behave
identically during sample processing and analysis, the ratio of their signals from the mass
spectrometer can be used to accurately calculate the concentration of the native analyte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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